Cas no 1240573-69-6 (1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine)
1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine
- CC1CNCCN1CC1=C(F)C=CC(F)=C1
- 1-(2,5-Difluorobenzyl)-2-methylpiperazine
-
- MDL: MFCD16811316
- Inchi: 1S/C12H16F2N2/c1-9-7-15-4-5-16(9)8-10-6-11(13)2-3-12(10)14/h2-3,6,9,15H,4-5,7-8H2,1H3
- InChI Key: NXVDTYVPPZPWEA-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1CN1CCNCC1C)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 225
- XLogP3: 1.7
- Topological Polar Surface Area: 15.3
1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB423292-1 g |
1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine |
1240573-69-6 | 1g |
€542.30 | 2023-06-16 | ||
| abcr | AB423292-5 g |
1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine |
1240573-69-6 | 5g |
€947.00 | 2023-06-16 | ||
| abcr | AB423292-10 g |
1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine |
1240573-69-6 | 10g |
€1330.40 | 2023-06-16 | ||
| abcr | AB423292-1g |
1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine; . |
1240573-69-6 | 1g |
€542.30 | 2025-02-13 | ||
| abcr | AB423292-5g |
1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine; . |
1240573-69-6 | 5g |
€947.00 | 2025-02-13 | ||
| abcr | AB423292-10g |
1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine; . |
1240573-69-6 | 10g |
€1330.40 | 2025-02-13 | ||
| abcr | AB423292-25g |
1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine; . |
1240573-69-6 | 25g |
€1851.50 | 2025-02-13 |
1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine
Recent Advances in the Study of 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine (CAS: 1240573-69-6)
The compound 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine (CAS: 1240573-69-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.
One of the key areas of interest in recent research has been the compound's interaction with specific biological targets. Preliminary studies suggest that 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine exhibits selective binding affinity towards certain neurotransmitter receptors, making it a candidate for the treatment of neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a modulator of serotonin and dopamine receptors, which could have implications for treating depression and Parkinson's disease.
In addition to its neurological applications, recent investigations have explored the compound's role in oncology. A study conducted by researchers at the National Cancer Institute revealed that 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine exhibits cytotoxic effects on specific cancer cell lines, particularly those associated with breast and lung cancers. The mechanism underlying this activity appears to involve the inhibition of key signaling pathways that promote tumor growth and survival. These findings open new avenues for the development of targeted cancer therapies.
Another significant aspect of recent research has been the optimization of the compound's pharmacokinetic properties. Scientists have employed various synthetic strategies to enhance its bioavailability and reduce potential side effects. For example, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported the successful modification of the piperazine ring to improve metabolic stability while maintaining its therapeutic efficacy. Such advancements are crucial for transitioning this compound from the laboratory to clinical trials.
Despite these promising developments, challenges remain in the full characterization and application of 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine. Current research is focused on addressing issues related to its solubility, toxicity profile, and long-term effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate its development as a viable therapeutic agent.
In conclusion, the compound 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine (CAS: 1240573-69-6) represents a promising candidate in the fields of neurology and oncology. Recent studies have shed light on its multifaceted pharmacological properties and potential clinical applications. Continued research and development efforts are essential to fully realize its therapeutic potential and bring it closer to clinical use. This brief underscores the importance of ongoing investigation and collaboration in advancing our understanding of this intriguing molecule.
1240573-69-6 (1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine) Related Products
- 685536-00-9(1-[(3-fluorophenyl)methyl]-3-methyl-Piperazine)
- 685536-04-3(1-[(2,4-difluorophenyl)methyl]-3-methyl-Piperazine)
- 1261235-84-0(1-(2-Fluoro-benzyl)-2-methyl-piperazine hydrochloride)
- 1261233-88-8(1-(3-Fluoro-benzyl)-3-methyl-piperazine hydrochloride)
- 1181635-36-8(N*1*-Cyclopropyl-N*1*-(2-fluoro-benzyl)-ethane-1,2-diamine)
- 1261232-66-9(1-(3-Fluoro-benzyl)-2-methyl-piperazine hydrochloride)
- 114387-36-9(2,6-dimethyl-1,4-bis[(2,3,4,5,6-pentafluorophenyl)methyl]piperazine)
- 1261233-71-9(1-(2-Fluoro-benzyl)-3-methyl-piperazine hydrochloride)
- 519058-23-2(Piperazine, 1-[(3-fluorophenyl)methyl]-2,5-dimethyl-, (2R,5S)-)
- 280561-26-4(1H-1,4-Diazepine, 1-[(2,5-difluorophenyl)methyl]hexahydro-4-methyl-)